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Compound of Interest

Compound Name: 1,2-Diethoxyethane

Cat. No.: B108276 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Diethyl Cellosolve

Foreword: This document provides a comprehensive technical overview of Diethyl Cellosolve

(Ethylene Glycol Diethyl Ether), intended for researchers, scientists, and professionals in drug

development and chemical synthesis. It covers the core physical and chemical properties,

outlines standard experimental protocols for their determination, and discusses key safety and

handling considerations.

Introduction to Diethyl Cellosolve
Diethyl Cellosolve, systematically known as 1,2-diethoxyethane and also marketed as Ethyl

Glyme, is a glycol ether widely utilized as a solvent in industrial and laboratory settings. Its

molecular structure, featuring both ether linkages and terminal ethyl groups, imparts a unique

solvency profile, allowing it to dissolve a diverse range of substances including oils, resins,

waxes, and nitrocellulose.[1][2] It is a clear, colorless liquid characterized by a faint, sweetish,

ether-like odor.[1][3]

Physical Properties
The physical characteristics of Diethyl Cellosolve are summarized in the table below. These

properties are fundamental to its application as a solvent and in process chemistry, dictating its

behavior under various temperature and pressure conditions.

Table 1: Physical Properties of Diethyl Cellosolve (CAS: 629-14-1)
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Property Value Reference(s)

Molecular Formula C₆H₁₄O₂ [1][3]

Molecular Weight 118.17 g/mol [1][4]

Appearance Clear, colorless liquid [1][3]

Odor Faint, sweetish, ether-like [1][5][6]

Boiling Point 121 °C (at 760 mm Hg) [3][4][5]

Melting Point -74 °C [3][4][5]

Density 0.842 g/mL (at 20-25 °C) [3][4][5]

Vapor Pressure 9.0 - 9.4 mm Hg (at 20 °C) [3][4][5]

Vapor Density 4.07 (Air = 1) [7]

Refractive Index 1.3923 (at 20 °C) [3][4]

Heat of Vaporization 36.28 kJ/mol (at 119.4 °C) [1]

LogP (log Kow) 0.66 [1]

Chemical Properties and Reactivity
The chemical behavior of Diethyl Cellosolve is primarily defined by its ether linkages. While

generally stable, it exhibits reactivity under specific conditions and possesses hazards that

require careful management.

Table 2: Chemical and Safety Properties of Diethyl Cellosolve
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Property Value / Description Reference(s)

Water Solubility 34 g/L; Slightly soluble [3][4]

Flash Point 35 °C (95 °F) [Closed Cup] [1][5][6]

Autoignition Temp. 235 °C (455 °F) [8]

Lower Explosive Limit 1.8% [8]

Upper Explosive Limit 16% [8]

Chemical Stability
Stable under recommended

storage conditions.
[7]

Reactivity Profile
Diethyl Cellosolve is incompatible with strong oxidizing agents and strong acids.[7][9]

Reactions with these substances can be vigorous and potentially hazardous. It is generally

non-corrosive to glass.[7]

Peroxide Formation
A critical chemical hazard associated with Diethyl Cellosolve, like many ethers, is its tendency

to form explosive peroxides upon exposure to atmospheric oxygen, a process accelerated by

light and heat.[7] Over time, especially in containers that have been opened, these peroxides

can accumulate to dangerous concentrations.[10] If the solvent is distilled, the less volatile

peroxides can concentrate in the distillation residue, creating a severe explosion risk.[11]

Key Handling Precautions:

Store in sealed, air-impermeable, light-resistant containers, preferably the original

manufacturer's container.[11]

Label containers with the date of receipt and the date of first opening.[11]

Test for the presence of peroxides before distillation or evaporation, and if peroxides are

present, they must be removed.
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Discard the chemical after the recommended storage period (typically 12 months after

opening for this class of solvent) or if visual signs of crystallization are observed.[12]
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Chemical Hazards of Diethyl Cellosolve

Safety and Handling Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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